![molecular formula C11H11N3O5 B6233213 ethyl 4-oxo-5-(2-oxopropyl)-4H,5H-[1,2]oxazolo[5,4-d]pyrimidine-3-carboxylate CAS No. 2361644-45-1](/img/no-structure.png)
ethyl 4-oxo-5-(2-oxopropyl)-4H,5H-[1,2]oxazolo[5,4-d]pyrimidine-3-carboxylate
Overview
Description
Ethyl 4-oxo-5-(2-oxopropyl)-4H,5H-[1,2]oxazolo[5,4-d]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C11H11N3O5 and its molecular weight is 265.2. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 4-oxo-5-(2-oxopropyl)-4H,5H-[1,2]oxazolo[5,4-d]pyrimidine-3-carboxylate involves the condensation of ethyl 3-amino-4-oxo-4H-pyran-2-carboxylate with 2-oxopropyl isocyanate, followed by cyclization with ethyl chloroformate and sodium azide. The resulting compound is then treated with acetic anhydride to yield the final product.", "Starting Materials": [ "Ethyl 3-amino-4-oxo-4H-pyran-2-carboxylate", "2-oxopropyl isocyanate", "Ethyl chloroformate", "Sodium azide", "Acetic anhydride" ], "Reaction": [ "Step 1: Ethyl 3-amino-4-oxo-4H-pyran-2-carboxylate is reacted with 2-oxopropyl isocyanate in the presence of a base such as triethylamine to form ethyl 3-(2-oxopropyl)-4-oxo-4H-pyran-2-carboxylate.", "Step 2: Ethyl 3-(2-oxopropyl)-4-oxo-4H-pyran-2-carboxylate is then treated with ethyl chloroformate and sodium azide to form ethyl 4-oxo-5-(2-oxopropyl)-4H,5H-[1,2]oxazolo[5,4-d]pyrimidine-3-carboxylate.", "Step 3: The final step involves the treatment of ethyl 4-oxo-5-(2-oxopropyl)-4H,5H-[1,2]oxazolo[5,4-d]pyrimidine-3-carboxylate with acetic anhydride to yield ethyl 4-oxo-5-(2-oxopropyl)-4H,5H-[1,2]oxazolo[5,4-d]pyrimidine-3-carboxylate." ] } | |
CAS No. |
2361644-45-1 |
Molecular Formula |
C11H11N3O5 |
Molecular Weight |
265.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
